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Compound of Interest

Compound Name: 6-Amino-benzooxazole-2-thiol

Cat. No.: B1283114

A Comparative Analysis of 6-Amino-benzooxazole-2-thiol and Related Heterocyclic
Compounds in Drug Discovery

This guide provides a comparative analysis of 6-Amino-benzooxazole-2-thiol and its
structurally related analogs, including derivatives of benzoxazole, benzimidazole, and
benzothiazole. The focus is on their synthesis, biological activities, and mechanisms of action,
supported by experimental data to aid researchers, scientists, and drug development
professionals in their quest for novel therapeutic agents.

Introduction

Heterocyclic compounds are a cornerstone of medicinal chemistry, with benzoxazoles,
benzothiazoles, and benzimidazoles being prominent scaffolds in numerous FDA-approved
drugs.[1] 6-Amino-benzooxazole-2-thiol, a member of the benzoxazole family, serves as a
versatile intermediate for synthesizing a wide range of biologically active molecules.[2][3]
These compounds exhibit a broad spectrum of pharmacological activities, including anticancer,
antimicrobial, anti-inflammatory, and enzyme inhibitory effects.[4][5][6] This guide compares the
performance of 6-Amino-benzooxazole-2-thiol and its derivatives with related benzimidazole
and benzothiazole compounds, providing a data-driven overview of their therapeutic potential.

Synthesis of 6-Amino-benzooxazole-2-thiol and
Related Compounds
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The synthesis of 6-Amino-benzooxazole-2-thiol typically starts from 2-amino-5-nitrophenol.
This precursor undergoes cyclization to form a 6-nitrobenzo[d]oxazole-2-thiol intermediate,
which is then reduced to yield the final 6-amino product. This amino group provides a key site
for further chemical modifications and the development of diverse derivatives.[2]

General Synthetic Workflow

The following diagram illustrates a common synthetic route for 6-Amino-benzooxazole-2-
thiol.
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Step 1: Cyclization

2-Amino-5-nitrophenol Potassium Ethylxanthate

Pyridine, 120°C

v Step 2: Reduction
6-Nitrobenzo[d]oxazole-2-thiol Iron Powder, NH4CI
Step 3: Derivatization
Y \i
6-Amino-benzooxazole-2-thiol Acyl Chlorides / Alkyl Halides

Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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